Cas no 80576-74-5 (Benzoic acid, 4-(3-bromo-1-methyl-4-oxobutyl)-)

Benzoic acid, 4-(3-bromo-1-methyl-4-oxobutyl)- structure
80576-74-5 structure
Product name:Benzoic acid, 4-(3-bromo-1-methyl-4-oxobutyl)-
CAS No:80576-74-5
MF:C12H13BrO3
MW:285.133823156357
CID:705394
PubChem ID:15570614

Benzoic acid, 4-(3-bromo-1-methyl-4-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(3-bromo-1-methyl-4-oxobutyl)-
    • 4-(4-bromo-5-oxopentan-2-yl)benzoic acid
    • 80576-74-5
    • DTXSID20574556
    • Inchi: InChI=1S/C12H13BrO3/c1-8(6-11(13)7-14)9-2-4-10(5-3-9)12(15)16/h2-5,7-8,11H,6H2,1H3,(H,15,16)
    • InChI Key: HTHKGCHKPIUJQY-UHFFFAOYSA-N
    • SMILES: CC(CC(C=O)Br)C1=CC=C(C=C1)C(=O)O

Computed Properties

  • Exact Mass: 284.00481g/mol
  • Monoisotopic Mass: 284.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.4Ų

Recommend Articles

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd